Cas no 948594-77-2 (methyl 2-(5-hydroxypyrimidin-2-yl)acetate)

• Product Name: methyl 2-(5-hydroxypyrimidin-2-yl)acetate
• CAS No: 948594-77-2
• MF: C₇H₈N₂O₃
• MW: 168.15002155304
• MDL: MFCD16987769
• CID: 2147061
• PubChem ID: 25213099
• Update Time: 2025-04-21

methyl 2-(5-hydroxypyrimidin-2-yl)acetate Chemical and Physical Properties

Names and Identifiers

• methyl 2-(5-hydroxypyrimidin-2-yl)acetate
• SCHEMBL4206723
• CS-0037240
• GOXXFOVXAUYLPR-UHFFFAOYSA-N
• YMB59477
• 948594-77-2
• SB57167
• AKOS015968447
• METHYL2-(5-HYDROXYPYRIMIDIN-2-YL)ACETATE
• MFCD16987769
• DB-334425
• AS-39717

• MDL： MFCD16987769
• Inchi： 1S/C7H8N2O3/c1-12-7(11)2-6-8-3-5(10)4-9-6/h3-4,10H,2H2,1H3
• InChI Key： GOXXFOVXAUYLPR-UHFFFAOYSA-N
• SMILES： O(C)C(CC1N=CC(=CN=1)O)=O

Computed Properties

• Exact Mass: 168.05349212g/mol
• Monoisotopic Mass: 168.05349212g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 12
• Rotatable Bond Count: 3
• Complexity: 155
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.3
• Topological Polar Surface Area: 72.3Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazines Hydroxypyrimidines
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazines Pyrimidines and pyrimidine derivatives Hydroxypyrimidines